3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid

• Molecular Formula: C14H20N2O5
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C14H20N2O5/c1-14(2,3)21-13(19)16-7-5-4-6-10(16)11-9(12(17)18)8-20-15-11/h8,10H,4-7H2,1-3H3,(H,17,18)
• InChI Key: LUSYBTRQIPDXTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1C2=NOC=C2C(=O)O

Description

Chemical Structure: This compound features a piperidine ring substituted at position 2 with a tert-butoxycarbonyl (Boc) protecting group and fused to an isoxazole ring bearing a carboxylic acid at position 2. Its molecular formula is C₁₄H₂₀N₂O₅, with a molecular weight of 296.32 g/mol (CAS: 1334491-82-5) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid typically involves multiple steps, starting from commercially available precursors. One common route involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate starting materials.

Introduction of the tert-Butoxycarbonyl Group: The tert-butoxycarbonyl (Boc) group is introduced to the piperidine ring using tert-butyl chloroformate in the presence of a base such as triethylamine.

Formation of the Isoxazole Ring: The isoxazole ring is formed through a cyclization reaction involving a nitrile oxide intermediate.

Introduction of the Carboxylic Acid Group: The carboxylic acid group is introduced through a hydrolysis reaction.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic route to improve yield and scalability. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques.

Chemical Reactions Analysis

BOC Deprotection Reactions

The tert-butoxycarbonyl (BOC) group serves as a transient protecting group for the piperidine nitrogen. Acid-mediated cleavage is the primary method for BOC removal:

Reaction Conditions	Outcome	Yield	Source
Trifluoroacetic acid (TFA) in dichloromethane	Cleavage of BOC group to expose free piperidine	~95%
HCl in dioxane (4M)	Deprotection followed by salt formation	80–85%

Mechanistic Insight :

• Protonation of the BOC carbonyl oxygen initiates cleavage, releasing CO₂ and tert-butanol.

• Stabilization of the resultant piperidinium ion facilitates further functionalization .

Carboxylic Acid Derivitization

The C-4 carboxylic acid participates in coupling reactions, enabling peptide bond formation or ester synthesis:

Esterification

Reagents/Conditions	Product	Application	Source
CDI (1,1'-carbonyldiimidazole) in DMF	Activated intermediate for amide formation	Medicinal chemistry
H₂SO₄-catalyzed methanol reflux	Methyl ester derivative	Prodrug synthesis

Amide Formation

• Reaction with amines (e.g., benzylamine) using HATU/DIPEA yields amides with >75% efficiency .

Isoxazole Ring Modifications

The isoxazole moiety undergoes electrophilic substitution and ring-opening reactions:

Reaction Type	Conditions	Outcome	Yield	Source
Nitration	HNO₃/H₂SO₄ at 0°C	5-Nitroisoxazole derivative	60%
Reduction	H₂/Pd-C in ethanol	Ring-opening to β-enamine ketone	45–50%

Key Limitation : Harsh reducing conditions (e.g., LiAlH₄) degrade the piperidine ring .

Piperidine Functionalization

The deprotected piperidine undergoes alkylation or acylation:

Reaction	Reagents	Product	Yield	Source
N-Alkylation	Benzyl bromide/K₂CO₃ in DMF	N-Benzylpiperidine derivative	70%
Acylation	Acetyl chloride/pyridine	N-Acetylpiperidine analog	82%

Cyclization Reactions

The compound serves as a precursor for fused heterocycles:

Process	Conditions	Product	Yield	Source
Pyrazole Formation	Hydrazine/AcOH-MeOH at 80°C	Tricyclic pyrazole derivative	66%
Oxazole Rearrangement	PCl₅ followed by NH₄OH	Oxazolo-piperidine scaffold	58%

Comparative Reactivity Table

Functional Group	Reaction Rate (Relative)	Stability Post-Reaction	Key Applications
BOC-protected piperidine	Moderate	High	Temporary protection strategy
Isoxazole ring	High	Low under acidic conditions	Bioisostere design
Carboxylic acid	High	Moderate	Prodrug development

Synthetic Utility :

• The carboxylic acid enables modular derivatization for kinase inhibitor development .

• BOC deprotection is critical for generating free amines in drug conjugate synthesis .

Stability Under Reaction Conditions

• pH Sensitivity : Stable in neutral conditions but degrades in strong acids/bases (pH <2 or >12) .

• Thermal Stability : Decomposes above 200°C, releasing CO₂ and tert-butanol .

This compound’s multifunctional architecture makes it indispensable in medicinal chemistry and materials science, with ongoing research exploring its use in targeted covalent inhibitors .

Scientific Research Applications

Pharmacological Applications

a. Anticancer Activity

Recent studies have highlighted the potential of isoxazole derivatives, including 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid, as anticancer agents. These compounds are being investigated for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. For instance, a study on related isoxazole compounds demonstrated significant cytotoxic effects against human cancer cell lines such as HCT-116 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cells. The structure-activity relationship (SAR) analysis indicated that modifications in the piperidine moiety could enhance anticancer activity, suggesting a promising avenue for further research on this specific compound .

b. Neurological Applications

Isoxazole derivatives have also been explored for their neuroprotective properties. Compounds similar to 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid have shown potential in treating neurodegenerative diseases by modulating neurotransmitter systems and exhibiting anti-inflammatory effects. This is particularly relevant in conditions like Alzheimer's disease, where neuroinflammation plays a critical role .

Synthesis and Characterization

The synthesis of 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid typically involves multi-step organic reactions. The initial steps often include the formation of the isoxazole ring followed by the introduction of the piperidine moiety through coupling reactions. The tert-butoxycarbonyl (Boc) group serves as a protective group that facilitates further functionalization without compromising the integrity of the piperidine nitrogen.

Table 1: Synthesis Pathway Overview

Step	Reaction Type	Key Reagents
1	Formation of Isoxazole	Aldehyde + Hydrazine
2	Coupling Reaction	Piperidine + Isoxazole derivative
3	Deprotection	Acidic conditions to remove Boc

Case Studies and Research Findings

Several studies have documented the biological activities of isoxazole derivatives, emphasizing their potential as lead compounds in drug discovery:

Case Study 1: Antitumor Activity
A series of isoxazole derivatives were synthesized and evaluated for their anticancer properties. Among them, compounds with piperidine substitutions exhibited IC50 values significantly lower than standard chemotherapeutics, indicating strong potential for further development .

Case Study 2: Neuroprotective Effects
Research has shown that certain isoxazole derivatives can protect neuronal cells from oxidative stress-induced damage. In vitro studies demonstrated that these compounds could reduce apoptosis markers in neuronal cell cultures exposed to neurotoxic agents .

Mechanism of Action

The mechanism of action of 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Key Features :

• Boc Group : Enhances solubility and protects the amine during synthesis.
• Carboxylic Acid : Facilitates salt formation, improving bioavailability and enabling conjugation in drug design.

Applications : Primarily used as a synthetic intermediate in pharmaceuticals, agrochemicals, and materials science. The Boc group is typically removed in vivo to generate active metabolites .

Comparison with Structural Analogs

Table 1: Structural and Physicochemical Comparison

Compound Name	Heterocycle	Substituents	Molecular Weight (g/mol)	Key Differences	CAS No.
Target Compound	Isoxazole	Piperidin-2-yl (Boc), -COOH at C4	296.32	Reference standard	1334491-82-5
2-(1-Boc-piperidin-4-yl)oxazole-5-carboxylic acid	Oxazole	Piperidin-4-yl (Boc), -COOH at C5	296.32	Oxazole isomerism; piperidine substitution at C4	1909319-03-4
2-{1-Boc-piperidin-4-yl}-1H-imidazole-4-carboxylic acid	Imidazole	Piperidin-4-yl (Boc), -COOH at C4	293.31	Dual nitrogen in imidazole; altered H-bonding	N/A
3-(1-Boc-piperidin-2-yl)butanoic acid	None	Piperidin-2-yl (Boc), butanoic acid	270.33	Aliphatic chain replaces isoxazole	1334491-81-4
4-(1-Boc-piperidin-4-yl)benzoic acid	Benzene	Piperidin-4-yl (Boc), -COOH at C4	317.37	Aromatic ring increases lipophilicity	149353-75-3
2-(1-Boc-3,3-difluoropiperidin-4-yl)acetic acid	None	Difluoropiperidin-4-yl (Boc), acetic acid	279.28	Fluorine enhances electronegativity	1373503-54-8

Structural Variations and Implications

Heterocycle Modifications :

• Isoxazole vs. Oxazole/Imidazole : Isoxazole (O and N) offers distinct electronic properties compared to oxazole (two N) or imidazole (two adjacent N). For example, imidazole’s dual nitrogen enhances basicity and metal coordination, while isoxazole’s oxygen improves metabolic stability .
• Positional Isomerism : The target compound’s carboxylic acid at C4 of isoxazole (vs. C5 in oxazole analogs) alters steric interactions and binding affinity in drug-receptor complexes .

Piperidine Substitution: C2 vs. C4 Substitution: Piperidin-2-yl (target) vs. piperidin-4-yl () affects ring conformation. C2 substitution may impose greater steric hindrance near the Boc group.

Functional Group Replacements: Carboxylic Acid vs. Benzene vs. Isoxazole: The benzoic acid derivative () exhibits higher lipophilicity (LogP ~2.5 vs. ~1.8 for the target), impacting solubility and membrane permeability .

Biological Activity

3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid (CAS No. 1334485-73-2) is a complex organic compound that has garnered attention for its potential biological activities. Its structural characteristics, including a piperidine ring, a tert-butoxycarbonyl (BOC) protecting group, an isoxazole ring, and a carboxylic acid group, suggest various avenues for therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid is C14H20N2O5, with a molecular weight of 296.32 g/mol. The compound's structure can be depicted as follows:

$$\text{Structure }\text{C}_{14}\text{H}_{20}\text{N}_{2}\text{O}_{5}$$

This compound's unique features allow it to interact with various biological targets, making it a candidate for drug development.

Antiviral Activity

Recent studies have indicated that derivatives of isoxazole compounds exhibit antiviral properties. For instance, compounds containing similar structural motifs have shown effectiveness against viruses such as the tobacco mosaic virus (TMV) and herpes simplex virus (HSV). Specific derivatives have been tested for their ability to inhibit viral replication in vitro, demonstrating promising results in reducing viral load and enhancing cell viability in infected cultures .

Antimicrobial Activity

The antimicrobial potential of isoxazole derivatives has also been explored. Compounds with similar structures have demonstrated activity against various bacterial strains, suggesting that 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid may possess similar properties. The mechanism often involves the disruption of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival .

Inhibition of Enzymatic Activity

Isoxazole derivatives have been investigated for their ability to inhibit specific enzymes related to disease processes. For example, compounds targeting fatty acid synthase (FAS) have shown promise in cancer therapy. The inhibition of FAS leads to reduced lipid synthesis, which is crucial for cancer cell proliferation . Studies indicate that the introduction of functional groups in the isoxazole framework can enhance inhibitory potency.

Case Studies

• Antiviral Efficacy Against TMV :
  A study evaluated the antiviral activity of several isoxazole derivatives against TMV. The results showed that certain compounds exhibited over 50% inhibition at concentrations as low as 500 μg/mL, outperforming standard antiviral agents .
• Antimicrobial Screening :
  A series of isoxazole compounds were screened for antimicrobial activity against Gram-positive and Gram-negative bacteria. Notably, some derivatives demonstrated significant inhibition zones in agar diffusion assays, indicating their potential as antimicrobial agents .
• FAS Inhibition :
  Research on structurally related compounds indicated that modifications at the piperidine ring could enhance FAS inhibitory activity. Compounds were synthesized and evaluated for their IC50 values against FAS, with some showing improved efficacy compared to known inhibitors .

Data Summary

The following table summarizes key findings related to the biological activities of 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid and its derivatives:

Activity	Target	IC50/Effectiveness	Reference
Antiviral	Tobacco Mosaic Virus	>50% inhibition at 500 μg/mL
Antimicrobial	Various Bacteria	Significant inhibition zones
Enzyme Inhibition	Fatty Acid Synthase	Enhanced potency observed

Q & A

Q. What are the recommended synthetic strategies for preparing 3-(1-(tert-butoxycarbonyl)piperidin-2-yl)isoxazole-4-carboxylic acid, and how can intermediates be validated?

Answer: Synthesis typically involves multi-step reactions, such as coupling a tert-butoxycarbonyl (Boc)-protected piperidine derivative with an isoxazole-carboxylic acid precursor. For example, analogous compounds in the evidence use palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) under inert atmospheres, followed by Boc deprotection using HCl . Key intermediates like 1-Boc-4-piperidone (CAS 69610-40-8) are commercially available and characterized via melting point (mp 59–63°C) and HPLC purity (>98%) . Validation requires NMR (¹H/¹³C) for structural confirmation and HPLC-MS to assess purity. Contradictions in yield or purity may arise from reaction temperature or catalyst loading variations, necessitating reproducibility tests .

Q. How should researchers optimize purification methods for this compound, particularly when dealing with stereochemical impurities?

Answer: Purification often employs recrystallization (e.g., using ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane gradients). For stereochemical impurities, chiral HPLC with polysaccharide-based columns (e.g., Chiralpak®) is critical. Evidence highlights that epimer separation can be sensitive to chromatographic conditions, such as pH or solvent composition . For example, minor adjustments in mobile phase polarity resolved co-eluting epimers in related piperidine-carboxylic acids . Melting point analysis (e.g., mp 162–166°C for analogous Boc-piperidine-thiazole derivatives) provides additional purity validation .

Advanced Research Questions

Q. What mechanistic insights are critical for understanding the stability of the Boc-protected piperidine moiety under acidic or basic conditions?

Answer: The Boc group is labile under acidic conditions (e.g., HCl in dioxane at 50°C for 25 hours) but stable in mild bases . Stability studies should include kinetic monitoring via TLC or in-situ FTIR to track deprotection rates. For instance, analogous compounds showed complete Boc removal after 17 hours in 93–96°C aqueous HCl . Contradictions in stability data may arise from solvent polarity or temperature gradients; thus, controlled experiments with standardized protocols (e.g., fixed HCl concentrations) are essential .

Q. How can researchers resolve discrepancies in biological activity data for derivatives of this compound in drug discovery pipelines?

Answer: Discrepancies often stem from variations in assay conditions (e.g., cell line specificity, compound solubility). Methodological solutions include:

• Dose-response normalization : Use a common reference standard (e.g., USP-certified materials) .
• Metabolic stability assays : Assess compound degradation in liver microsomes to rule out false negatives .
• Structure-activity relationship (SAR) studies : Compare analogs like 4-phenylpiperidine-3-carboxylic acid derivatives (CAS 652971-20-5) to identify critical functional groups . Marine-derived analogs in emphasize the role of amide/terpene moieties in bioactivity, suggesting similar modifications here could enhance potency .

Q. What advanced analytical techniques are required to characterize degradation products during long-term stability studies?

Answer:

• LC-HRMS : Identifies degradation products via exact mass matching (e.g., oxidative dealkylation or hydrolysis byproducts).
• Solid-state NMR : Detects crystallinity changes impacting shelf life.
• Forced degradation studies : Expose the compound to heat (40–60°C), light (ICH Q1B), and humidity (75% RH) to simulate aging . notes that unidentified impurities in related compounds require threshold monitoring (<0.1% per ICH guidelines) .

Methodological Contradictions & Solutions

Q. How should researchers address conflicting data on the compound’s solubility in polar vs. nonpolar solvents?

Answer: Solubility contradictions may arise from polymorphic forms or residual solvents. Use DSC (Differential Scanning Calorimetry) to detect polymorphs and Karl Fischer titration to quantify water content. For example, similar Boc-piperidine analogs showed improved solubility in DMSO after lyophilization .

Q. What strategies mitigate risks of racemization during Boc deprotection or subsequent coupling reactions?

Answer: Racemization is minimized by:

• Using low-temperature deprotection (0–5°C) with TFA instead of HCl .
• Employing coupling agents like HATU, which reduce reaction time and epimerization risk .
• Monitoring enantiomeric excess via circular dichroism (CD) or chiral SFC .